![molecular formula C16H10ClF2NO3 B2992939 4-(1,3-Benzodioxol-5-yl)-1-(4-chlorophenyl)-3,3-difluoroazetidin-2-one CAS No. 380470-77-9](/img/structure/B2992939.png)
4-(1,3-Benzodioxol-5-yl)-1-(4-chlorophenyl)-3,3-difluoroazetidin-2-one
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Description
4-(1,3-Benzodioxol-5-yl)-1-(4-chlorophenyl)-3,3-difluoroazetidin-2-one is a useful research compound. Its molecular formula is C16H10ClF2NO3 and its molecular weight is 337.71. The purity is usually 95%.
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Scientific Research Applications
Microwave-Assisted Synthesis
A study by Mistry and Desai (2006) demonstrated the use of compounds similar to "4-(1,3-Benzodioxol-5-yl)-1-(4-chlorophenyl)-3,3-difluoroazetidin-2-one" in the microwave-assisted synthesis of heterocyclic compounds. These compounds showed potential in pharmacological evaluations, specifically for their antibacterial and antifungal activities against various pathogens such as Staphylococcus aureus and Candida albicans (Mistry & Desai, 2006).
Corrosion Inhibition
Yadav, Sharma, and Kumar (2015) investigated the use of azetidinone derivatives in corrosion inhibition for oil-well tubular steel in hydrochloric acid solution. They found that these compounds act as mixed-type inhibitors, demonstrating significant efficiency in preventing corrosion, which is crucial in the petroleum industry (Yadav, Sharma, & Kumar, 2015).
Anti-Inflammatory Applications
Sharma, Maheshwari, and Bindal (2013) explored the anti-inflammatory activity of azetidinone derivatives. They synthesized new compounds through specific chemical reactions and tested their effectiveness against inflammation, comparing the results with known anti-inflammatory drugs (Sharma, Maheshwari, & Bindal, 2013).
Antimicrobial and Anticancer Agents
Hafez, El-Gazzar, and Al-Hussain (2016) synthesized novel pyrazole derivatives with azetidinone groups, evaluating their potential as antimicrobial and anticancer agents. Their findings suggest that these compounds have significant efficacy in inhibiting the growth of cancer cells and microbial pathogens (Hafez, El-Gazzar, & Al-Hussain, 2016).
Antibacterial and Antifungal Activities
Maddila, Gorle, Seshadri, Lavanya, and Jonnalagadda (2016) synthesized novel benzothiazole pyrimidine derivatives, including azetidinones, and tested their antibacterial and antifungal activities. They found that these compounds exhibit significant inhibitory effects on various bacterial and fungal strains (Maddila et al., 2016).
Antiviral Applications
Watson, Jenkinson, Kazmierski, and Kenakin (2005) discussed the use of azetidinone derivatives as antiviral agents. Specifically, they investigated the mechanism of action of these compounds as noncompetitive allosteric antagonists of certain receptors, which could be beneficial in the treatment of HIV (Watson, Jenkinson, Kazmierski, & Kenakin, 2005).
Synthesis of Anticancer Agents
Penthala, Yerramreddy, and Crooks (2011) focused on the synthesis of novel N-benzyl aplysinopsin analogs, including azetidinone structures, evaluating their potential as anticancer agents. They identified compounds with potent growth inhibition against specific cancer cell lines (Penthala, Yerramreddy, & Crooks, 2011).
Properties
IUPAC Name |
4-(1,3-benzodioxol-5-yl)-1-(4-chlorophenyl)-3,3-difluoroazetidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10ClF2NO3/c17-10-2-4-11(5-3-10)20-14(16(18,19)15(20)21)9-1-6-12-13(7-9)23-8-22-12/h1-7,14H,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAOLSJDVNGEMGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3C(C(=O)N3C4=CC=C(C=C4)Cl)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10ClF2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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